Thermal Stability vs. Aluminum Hexaurea Sulfate Triiodide
Under identical accelerated storage conditions, TGHP tablets exhibit substantially inferior retention of active iodine compared to the closest solid-state iodine complex alternative—aluminum hexaurea sulfate triiodide. TGHP tablets retain only 60% of original active iodine after 7 days at 60°C, whereas aluminum hexaurea sulfate triiodide tablets retain 97% under the same regimen [1][2]. This 37-percentage-point gap is directly relevant for procurement planning involving prolonged storage in hot climates or military forward-positioned stockpiles.
| Evidence Dimension | Percent retention of original active iodine after 7 days at 60°C |
|---|---|
| Target Compound Data | 60% retention |
| Comparator Or Baseline | Aluminum hexaurea sulfate triiodide: 97% retention |
| Quantified Difference | 37 percentage points lower retention for TGHP |
| Conditions | Tablets stored at 60°C for 7 days; active iodine content measured before and after storage |
Why This Matters
Procurement for hot-climate or long-duration stockpiling must account for TGHP's faster thermal decay; specifications requiring >90% potency retention at elevated temperatures would exclude TGHP in favor of aluminum hexaurea sulfate triiodide unless cold-chain logistics are feasible.
- [1] DrugFuture. Tetraglycine Hydroperiodide Monograph. CAS 7097-60-1. https://www.drugfuture.com/chemdata/Tetraglycine-Hydroperiodide.html View Source
- [2] DrugFuture. Aluminum Hexaurea Sulfate Triiodide Monograph. https://www.drugfuture.com/chemdata/Aluminum-Hexaurea-Sulfate-Triiodide.html View Source
